Cas no 855350-44-6 (4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide)

• Product Name: 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide
• CAS No: 855350-44-6
• MF: C₁₀H₁₆BrNO
• MW: 246.144142150879
• CID: 4717583
• Update Time: 2025-06-28

4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide

• Inchi： 1S/C10H15NO.BrH/c1-7-5-9(6-8(2)11)3-4-10(7)12;/h3-5,8,12H,6,11H2,1-2H3;1H
• InChI Key： VNSDZLBERUYPJR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC(N)C)C=C1C.[H]Br

Additional information on 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide

Introduction to 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide (CAS No. 855350-44-6)

4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide, also known by its CAS number 855350-44-6, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of phenol, characterized by the presence of an aminoalkyl group and a methyl substituent. The hydrobromide salt form enhances its solubility and stability, making it suitable for various biochemical and pharmacological studies.

The molecular structure of 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide consists of a phenolic ring with a 2-methyl substitution at the para position and an aminoalkyl chain attached at the ortho position. The hydrobromide salt form is crucial for its use in aqueous solutions, as it improves solubility and facilitates handling in laboratory settings. This compound has been the subject of numerous studies due to its potential therapeutic properties and its role in understanding biological processes.

Recent research has highlighted the potential of 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide in various therapeutic areas. One notable application is its use as a lead compound in the development of drugs targeting neurological disorders. Studies have shown that this compound can modulate specific receptors in the brain, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence receptor activity makes it a valuable tool in both basic research and drug discovery.

In addition to its neurological applications, 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. This property is particularly relevant in the context of chronic inflammatory diseases, where traditional treatments may have limited efficacy or significant side effects.

The pharmacological profile of 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide has been extensively studied to understand its mechanisms of action. Research has shown that it can interact with multiple biological targets, including receptors, enzymes, and ion channels. This multifaceted activity profile makes it a promising candidate for further development into therapeutic agents. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Synthesis methods for 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide have been optimized to ensure high yields and purity. Common synthetic routes involve the reaction of 2-methylphenol with an appropriate aminoalkyl reagent, followed by the formation of the hydrobromide salt. These methods are well-documented in the literature and are widely used by researchers and pharmaceutical companies alike.

The stability and storage conditions for 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide are important considerations for maintaining its integrity during long-term storage and use. It is generally recommended to store this compound at room temperature in a dry environment, protected from light and moisture. Proper handling and storage practices are essential to ensure that the compound remains effective for research purposes.

In conclusion, 4-(2-Aminopropyl)-2-methyl-phenol Hydrobromide (CAS No. 855350-44-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and multifaceted biological activities make it a valuable tool for understanding complex biological processes and developing new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the scientific community.